Cas no 898790-82-4 (4-Bromo-3-fluorophenyl cyclobutyl ketone)

• Product Name: 4-Bromo-3-fluorophenyl cyclobutyl ketone
• CAS No: 898790-82-4
• MF: C₁₁H₁₀BrFO
• MW: 257.098906040192
• MDL: MFCD03841270
• CID: 1068475
• PubChem ID: 24724135
• Update Time: 2025-04-20

4-Bromo-3-fluorophenyl cyclobutyl ketone Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluorophenyl cyclobutyl ketone
• (4-bromo-3-fluorophenyl)-cyclobutylmethanone
• (4-BROMO-3-FLUOROPHENYL)(CYCLOBUTYL)METHANONE
• DTXSID90642534
• MFCD03841270
• 4-Bromo-3-fluorophenylcyclobutylketone
• CS-0362969
• 898790-82-4
• AKOS016019922

• MDL： MFCD03841270
• Inchi： 1S/C11H10BrFO/c12-9-5-4-8(6-10(9)13)11(14)7-2-1-3-7/h4-7H,1-3H2
• InChI Key： FMUQYYNPJLYSLF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C1CCC1)=O

Computed Properties

• Exact Mass: 255.99000
• Monoisotopic Mass: 255.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.526
• Boiling Point: 326.5°C at 760 mmHg
• Flash Point: 151.3°C
• Refractive Index: 1.576
• PSA: 17.07000
• LogP: 3.57100